5-{[(3-methoxypropyl)amino]methyl}-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one

• Molecular Formula: C14H21N3O2
• Molecular Weight: 263.34 g/mol
• IUPAC Name: 5-[(3-methoxypropylamino)methyl]-1,3-dimethylbenzimidazol-2-one
• InChI: InChI=1S/C14H21N3O2/c1-16-12-6-5-11(10-15-7-4-8-19-3)9-13(12)17(2)14(16)18/h5-6,9,15H,4,7-8,10H2,1-3H3
• InChI Key: OBSRFJOSVCPZJH-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)CNCCCOC)N(C1=O)C

Description

The compound 5-{[(3-methoxypropyl)amino]methyl}-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one is a benzimidazol-2-one derivative featuring a 1,3-dimethyl substitution on the benzimidazole core and a 5-[(3-methoxypropylamino)methyl] side chain. This structure combines the benzimidazolone scaffold—a privileged motif in medicinal chemistry—with a flexible, polar substituent.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-{[(3-METHOXYPROPYL)AMINO]METHYL}-1,3-DIMETHYL-2,3-DIHYDRO-1H-1,3-BENZODIAZOL-2-ONE typically involves multiple steps:

Formation of the Benzodiazole Core: The benzodiazole core can be synthesized through a cyclization reaction involving an ortho-diamine and a carboxylic acid derivative under acidic conditions.

Introduction of the Aminomethyl Group: The aminomethyl group can be introduced via a Mannich reaction, where formaldehyde, a secondary amine, and the benzodiazole core react to form the desired aminomethyl derivative.

Attachment of the Methoxypropyl Group: The methoxypropyl group can be attached through an alkylation reaction using 3-methoxypropyl chloride and a suitable base to facilitate the nucleophilic substitution.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors for better control over reaction conditions and the implementation of purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the methoxypropyl group, leading to the formation of aldehydes or carboxylic acids.

Reduction: Reduction reactions can target the benzodiazole core, potentially converting it to a dihydrobenzodiazole derivative.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophilic substitution reactions often involve reagents like alkyl halides and bases such as sodium hydroxide (NaOH).

Major Products

Oxidation: Formation of methoxypropyl aldehyde or carboxylic acid derivatives.

Reduction: Formation of dihydrobenzodiazole derivatives.

Substitution: Introduction of various functional groups at the aminomethyl position.

Scientific Research Applications

Chemistry

In chemistry, this compound can be used as a building block for the synthesis of more complex molecules. Its unique structure allows for various modifications, making it a versatile intermediate in organic synthesis.

Biology

In biological research, the compound’s potential biological activities, such as antimicrobial or anticancer properties, can be explored. Its benzodiazole core is known for interacting with biological targets, making it a candidate for drug development.

Medicine

In medicine, the compound can be investigated for its therapeutic potential. Benzodiazole derivatives are often used in the development of pharmaceuticals, and this compound could be evaluated for its efficacy in treating various diseases.

Industry

In the industrial sector, the compound can be used in the development of new materials or as a catalyst in chemical reactions. Its unique properties may offer advantages in specific industrial applications.

Mechanism of Action

The mechanism of action of 5-{[(3-METHOXYPROPYL)AMINO]METHYL}-1,3-DIMETHYL-2,3-DIHYDRO-1H-1,3-BENZODIAZOL-2-ONE likely involves interaction with specific molecular targets in biological systems. The benzodiazole core can bind to various enzymes or receptors, modulating their activity. The methoxypropyl and aminomethyl groups may enhance the compound’s binding affinity and selectivity, leading to specific biological effects.

Comparison with Similar Compounds

Substituent Variations at the 5-Position

The 5-position of benzimidazol-2-one derivatives is a critical site for modulating physicochemical and biological properties. Below is a comparative analysis of substituents:

Compound Name	5-Substituent	Molecular Formula	Key Properties/Findings	Evidence ID
Target Compound	[(3-Methoxypropyl)amino]methyl	C₁₅H₂₂N₄O₂*	Enhanced solubility due to ether linkage	[2], [14]
5-({[3-(Dimethylamino)propyl]amino}methyl) analog	[(3-Dimethylaminopropyl)amino]methyl	C₁₅H₂₄N₄O	Higher basicity; potential for protonation	[2]
5-Hydrosulfonyl derivative	-SO₂NH₂	C₉H₁₀N₂O₃S	Electron-withdrawing; altered reactivity	[4]
5-(Chloroacetyl) derivative	-COCH₂Cl	C₁₁H₁₁ClN₂O₂	Reactive electrophilic site	[17]
5-Amino derivative	-NH₂	C₉H₁₁N₃O	Simplified structure; lower molecular weight	[14], [16]

*Molecular formula of the target compound inferred from analogs in and .

Key Observations :

• Polarity and Solubility: The target compound’s methoxypropyl chain improves water solubility compared to the dimethylamino analog, which may form salts (e.g., hydrochloride) for enhanced bioavailability .
• Reactivity : Chloroacetyl-substituted derivatives () exhibit higher electrophilicity, making them suitable for covalent binding studies, unlike the target compound’s stable ether-amine side chain.
• Thermal Stability: Nitroxyethyl and nitramino substituents () reduce thermal stability (deflagration at 199–201°C), while the target’s alkyl-ether side chain likely offers better stability, akin to simpler benzimidazolones (decomposition >250°C) .

Positional Isomerism and Substitution Effects

• 6-Substituted Analogs: describes 5-amino-6-(dimethylamino)-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one, where the dimethylamino group at the 6-position may sterically hinder interactions compared to the target’s 5-substituent. Positional changes can drastically alter receptor binding or metabolic pathways .

Impact of Substituent Bulk and Flexibility

• Aromatic vs. Aliphatic Side Chains: Compounds with aryl-methyl groups (e.g., 5-{[(3-methylphenyl)methyl]amino} in ) exhibit higher lipophilicity than the target’s aliphatic methoxypropyl chain, which may improve blood-brain barrier penetration but reduce aqueous solubility .